3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-[3-(ethylcarbamoyl)phenyl]-5-fluorobenzoic acid
• InChI: InChI=1S/C16H14FNO3/c1-2-18-15(19)11-5-3-4-10(6-11)12-7-13(16(20)21)9-14(17)8-12/h3-9H,2H2,1H3,(H,18,19)(H,20,21)
• InChI Key: ISIQWMJXBMHOPM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C16H14FNO3
• DSSTOX Substance ID: DTXSID80691374
• Molecular Weight: 287.28 g/mol
• CAS RN: 1261955-03-6

Description

3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, or 3-EFCA, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular formula of C13H13FN2O3 and a molecular weight of 250.25 g/mol. 3-EFCA has a melting point of 134-136°C and is soluble in water, ethanol, and methanol.

Scientific Research Applications

3-EFCA has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and the regulation of gene expression. It has also been used to study the effects of drugs on the central nervous system, the cardiovascular system, and the immune system. Additionally, it has been used to study the effects of environmental pollutants on human health.

Mechanism of Action

The mechanism of action of 3-EFCA is not well understood, but it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It is thought to bind to certain enzymes, blocking their activity and thus preventing the metabolism of certain compounds. Additionally, it is believed to interact with certain proteins and receptors, leading to changes in gene expression and the regulation of cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-EFCA are not well understood, but it is thought to have an inhibitory effect on certain enzymes involved in the metabolism of drugs and other compounds. Additionally, it is believed to interact with certain proteins and receptors, leading to changes in gene expression and the regulation of cellular processes.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-EFCA in laboratory experiments is that it is a relatively inexpensive and easily synthesized compound. Additionally, it can be used to study the effects of drugs on the central nervous system, the cardiovascular system, and the immune system, as well as the effects of environmental pollutants on human health. However, the mechanism of action of 3-EFCA is not well understood and its biochemical and physiological effects are not fully known.

Future Directions

In order to fully understand the mechanism of action of 3-EFCA and its biochemical and physiological effects, further research is needed. This could include studies of the structure-activity relationship between 3-EFCA and its target proteins, as well as studies of its effects on gene expression and the regulation of cellular processes. Additionally, further research is needed to determine the potential therapeutic applications of 3-EFCA, as well as its potential toxicity and side effects. Finally, further research is needed to explore the potential of 3-EFCA as a tool for drug discovery.

Synthesis Methods

3-EFCA is synthesized through a multi-step process that begins with the reaction of 3-chlorobenzoyl chloride with ethylamine. The resulting product is then reacted with 5-fluorobenzaldehyde to form 3-EFCA. This reaction is carried out in a solvent such as ethanol or dimethylformamide, and the product is then purified by recrystallization.